7-(furan-2-ylmethyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• IUPAC Name: 7-(furan-2-ylmethyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C23H23N5O4/c1-14-6-7-19-26-21-18(23(30)27(19)12-14)10-17(22(29)25-11-15-4-2-8-31-15)20(24)28(21)13-16-5-3-9-32-16/h3,5-7,9-10,12,15,24H,2,4,8,11,13H2,1H3,(H,25,29)
• InChI Key: NWNMCCRELCCBNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=CO4)C(=O)NCC5CCCO5)C=C1
• Molecular Formula: C23H23N5O4
• Molecular Weight: 433.5 g/mol
• CAS No.: 510760-81-3

Description

7-(furan-2-ylmethyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with a unique structure that includes a furan ring, an imino group, and a triazatricyclo framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(furan-2-ylmethyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves multiple steps, starting with the preparation of the furan-2-ylmethyl precursor. This precursor is then subjected to a series of reactions, including cyclization and condensation, to form the triazatricyclo framework.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of advanced techniques such as continuous flow reactors and automated synthesis platforms to streamline production and reduce costs .

Chemical Reactions Analysis

Types of Reactions

7-(furan-2-ylmethyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The imino group can be reduced to form amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the furan ring and the triazatricyclo framework.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and thiols. Reaction conditions typically involve controlled temperatures and pH levels to ensure selective and efficient transformations .

Major Products

Major products formed from these reactions include furan-2-carboxylic acid derivatives, amine derivatives, and various substituted triazatricyclo compounds .

Scientific Research Applications

7-(furan-2-ylmethyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of complex organic molecules and as a catalyst in various organic reactions.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for targeting specific molecular pathways involved in diseases.

Industry: Utilized in the development of advanced materials and as a precursor for the synthesis of specialty chemicals

Mechanism of Action

The mechanism of action of 7-(furan-2-ylmethyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation or disrupt microbial cell membranes, leading to antimicrobial effects .

Comparison with Similar Compounds

Similar Compounds

• 6-amino-7-(furan-2-ylmethyl)-2-oxo-N-[[(2S)-oxolan-2-yl]methyl]-1,9-diaza-7-azoniatricyclo[8.4.0.03,8]tetradeca-3,5,7,9,11,13-hexaene-5-carboxamide
• 2-[(13,13-dimethyl-7-oxo-6-prop-2-enyl-12-oxa-2,4,6-triazatricyclo[8.4.0.03,8]tetradeca-1,3(8),4,9-tetraen-5-yl)sulfanyl]acetamide

Uniqueness

What sets 7-(furan-2-ylmethyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide apart from similar compounds is its unique combination of functional groups and its triazatricyclo framework. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications in scientific research and industry .

Biological Activity

The compound 7-(furan-2-ylmethyl)-6-imino-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule with significant potential in medicinal chemistry due to its unique structural characteristics and biological activities. This article provides a comprehensive overview of its biological activity based on diverse scientific studies.

Chemical Structure and Properties

The compound features a triazatricyclo framework combined with functional groups such as a furan moiety and an oxolane substituent. Its molecular formula is $C_{24}H_{24}N_6O_3$ with a molecular weight of approximately 444.495 g/mol. The intricate structure contributes to its diverse biological properties.

1. Anticancer Activity

Recent studies have indicated that derivatives of compounds similar to the target molecule exhibit notable anticancer properties. For instance:

• Cell Viability Studies : In vitro tests demonstrated that certain derivatives showed significant inhibition of cell viability in various cancer cell lines such as HepG2 and MCF-7. The most potent derivative exhibited an IC50 value of approximately 20 μg/mL against hepatocellular carcinoma cells (HepG2) .

Compound	Cell Line	IC50 (μg/mL)	% Viability
4d	HepG2	20	33.29
4a	HepG2	20	35.01
4b	MCF-7	20	45.09

These results suggest that the compound may serve as a promising lead for further development in anticancer therapies.

2. Antimicrobial Activity

The compound's structural features may also confer antimicrobial properties:

• Antibacterial Testing : Compounds structurally related to the target showed effective inhibition against various bacterial strains including E. coli and S. aureus. The minimum inhibitory concentration (MIC) values ranged from 230 to 280 μg/mL .

Bacterial Strain	MIC (μg/mL)
E. coli	280
S. aureus	265
B. cereus	230

This antimicrobial activity highlights the potential for developing new antibiotics based on this compound.

Case Study: Structure-Activity Relationship (SAR)

A study focusing on the SAR of furan-containing compounds revealed that modifications in the furan ring and substitution patterns significantly influenced biological activity . For example, replacing certain functional groups altered both anticancer potency and selectivity towards specific cancer cell lines.

In Vivo Studies

Although most research has been conducted in vitro, preliminary in vivo studies on related compounds indicate potential efficacy in animal models for cancer treatment . These findings warrant further exploration into pharmacokinetics and toxicity profiles.